Cas no 112089-06-2 (9H-Purin-6-amine,9-[(4-methoxyphenyl)methyl]-N,N-dimethyl-)

• Product name: 9H-Purin-6-amine,9-[(4-methoxyphenyl)methyl]-N,N-dimethyl-
• CAS No: 112089-06-2
• MF: C₁₅H₁₇N₅O
• MW: 283.328382253647
• CID: 152130
• PubChem ID: 3010161

9H-Purin-6-amine,9-[(4-methoxyphenyl)methyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-[(4-methoxyphenyl)methyl]-N,N-dimethyl-
• 9H-Purin-6-amine, 9-((4-methoxyphenyl)methyl)-N,N-dimethyl-
• 9-[(4-methoxyphenyl)methyl]-N,N-dimethylpurin-6-amine
• CHEMBL266817
• 9H-Purin-6-amine, 9-[(4-methoxyphenyl)methyl]-N,N-dimethyl-
• 9-[(4-methoxyphenyl)methyl]-N,N-dimethyl-purin-6-amine
• DTXSID20149864
• 112089-06-2

• Inchi： InChI=1S/C15H17N5O/c1-19(2)14-13-15(17-9-16-14)20(10-18-13)8-11-4-6-12(21-3)7-5-11/h4-7,9-10H,8H2,1-3H3
• InChI Key： WHBQKZUXPCAMJE-UHFFFAOYSA-N
• SMILES： COC1C=CC(CN2C=NC3C2=NC=NC=3N(C)C)=CC=1

Computed Properties

• Exact Mass: 283.14351
• Monoisotopic Mass: 283.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• PSA: 56.07